Cas no 7440-42-8 (Boron, Amorphous Powder)
Boron, Amorphous Powder structure
Product Name:Boron, Amorphous Powder
CAS No:7440-42-8
MF:BH3O3
MW:61.8330204486847
MDL:MFCD00134034
CID:47453
PubChem ID:24856149
Update Time:2026-05-14
Boron, Amorphous Powder Chemical and Physical Properties
Names and Identifiers
-
- Boron
- Boron powder
- Boron crystalline
- Boron powder amorphous
- Boron pieces
- Amorphous element boron
- Boron ICP Standard
- Boron ICP Std.
- Spiking Std #1 Method 200.7 (1991)
- 1000μg
- 2-Bornyl isovalerate
- BAEE
- BORNEOL ISOVALERATE
- BORNYL ISOPENTANOATE
- Bornyl-isovalerat
- Bornyval
- borohydride radical
- Boron solution
- endo-bornyl isovalerate
- endo-Bornylisovalerat
- Hysterol
- B 005910
- B 004500
- B 005915
- B 006020
- B 006300
- B 006012
- B 006041
- B 005908
- Borfast
- Boron atom
- Boron element
- Borotrac
- SB 95
- SB 95 (boron)
- Trona
- Trona(element)
- V 99
- Boron, Amorphous Powder
-
- MDL： MFCD00134034
- Inchi： 1S/B
- InChI Key： ZOXJGFHDIHLPTG-UHFFFAOYSA-N
- SMILES： B
Computed Properties
- Exact Mass: 14.03280
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 1
- Rotatable Bond Count: 0
- Complexity: 0
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Brown powder. Boron fiber is a kind of inorganic fiber with high temperature resistance
- Density: 2.34 g/mL at 25 °C(lit.)
- Melting Point: 2180 ºC
- Boiling Point: 3650 ºC
- Solubility: H2O: soluble
- Stability/Shelf Life: Stable. Substances to be avoided include strong oxidizing agents and strong acids. May decompose on exposure to air - store under nitrogen. Highly flammable.
- PSA: 0.00000
- LogP: -1.18390
- Merck: 13,1333
- Solubility: Unburned boron can be dissolved in hot nitric acid, sulfuric acid and molten metals, such as iron, magnesium and aluminum, but not in water.
Boron, Amorphous Powder Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302
- Hazardous Material transportation number：UN 3178 4
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： S24/25
- RTECS：ED7350000
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：4.1
- Safety Term：4.1
- Packing Group：III
- Risk Phrases：R11
- HazardClass：4.1
- PackingGroup：III
- TSCA：Yes
Boron, Amorphous Powder Customs Data
- HS CODE：2804500010
- Customs Data：
China Customs Code:
2804500010
Boron, Amorphous Powder Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B105885-50ml |
Boron, Amorphous Powder |
7440-42-8 | analytical standard ,1000ug/ml in water | 50ml |
¥195.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B105886-80ml |
Boron, Amorphous Powder |
7440-42-8 | analytical standard,100ug/ml in water | 80ml |
¥288.90 | 2023-09-04 | |
| BAI LING WEI Technology Co., Ltd. | 05-0065-250mg |
Boron powder, crystalline (99.99%) |
7440-42-8 | (99.99%) | 250mg |
￥ 1740 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 05-0055-1g |
Boron powder, crystalline, elec. gr. (99.9999%) |
7440-42-8 | (99.9999%) | 1g |
￥ 5385 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 05-0055-5g |
Boron powder, crystalline, elec. gr. (99.9999%) |
7440-42-8 | (99.9999%) | 5g |
￥ 21525 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 05-0065-1g |
Boron powder, crystalline (99.99%) |
7440-42-8 | (99.99%) | 1g |
￥ 4665 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 05-0055-250mg |
Boron powder, crystalline, elec. gr. (99.9999%) |
7440-42-8 | (99.9999%) | 250mg |
￥ 1800 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | ICP-MS-07W-0.1X-1-100mL |
Boron ICP-MS Standard,1000 μg/mL in Water, tr Ammonium hydroxide |
7440-42-8 | 1000 μg/mL in Water, tr Ammonium hydroxide | 100mL |
￥ 588 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | WM-75CST-07-50g |
Boron Wear Metal ,1000 μg/g in 75 cSt Base oil |
7440-42-8 | 1000 μg/g in 75 cSt Base oil | 50g |
￥ 1069 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | WM-75CST-07-5X-50g |
Boron Wear Metal ,5000 μg/g in 75 cSt Base oil |
7440-42-8 | 5000 μg/g in 75 cSt Base oil | 50g |
￥ 1283 | 2022-04-25 |
Boron, Amorphous Powder Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:7440-42-8)Boron
Order Number:sfd974
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7440-42-8)硼粉、硼粒、硼铁
Order Number:LE18911481
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:47
Price ($):discuss personally
Email:18501500038@163.com
Boron, Amorphous Powder Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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